7-Chloro-1-(3-methoxyphenyl)-2-(5-methyl-1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

• Molecular Formula: C21H14ClN3O4S
• Molecular Weight: 439.9 g/mol
• IUPAC Name: 7-chloro-1-(3-methoxyphenyl)-2-(5-methyl-1,3,4-thiadiazol-2-yl)-1H-chromeno[2,3-c]pyrrole-3,9-dione
• InChI: InChI=1S/C21H14ClN3O4S/c1-10-23-24-21(30-10)25-17(11-4-3-5-13(8-11)28-2)16-18(26)14-9-12(22)6-7-15(14)29-19(16)20(25)27/h3-9,17H,1-2H3
• InChI Key: ACKPPRGOOCBBPW-UHFFFAOYSA-N
• SMILES: CC1=NN=C(S1)N2C(C3=C(C2=O)OC4=C(C3=O)C=C(C=C4)Cl)C5=CC(=CC=C5)OC

Description

7-Chloro-1-(3-methoxyphenyl)-2-(5-methyl-1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione, also known as CPT, is a synthetic compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. In

Mechanism of Action

The mechanism of action of 7-Chloro-1-(3-methoxyphenyl)-2-(5-methyl-1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione involves the inhibition of topoisomerase I, which leads to the accumulation of DNA damage and ultimately induces cell death. This compound has also been found to have antioxidant and anti-inflammatory properties, which contribute to its neuroprotective effects in Alzheimer's and Parkinson's disease.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects, including the induction of cell death in cancer cells, reduction of oxidative stress and inflammation in neurodegenerative diseases, and modulation of various signaling pathways involved in cellular processes such as apoptosis and DNA repair.

Advantages and Limitations for Lab Experiments

One advantage of using 7-Chloro-1-(3-methoxyphenyl)-2-(5-methyl-1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione in lab experiments is its ability to selectively target cancer cells while sparing normal cells, making it a promising candidate for cancer therapy. However, this compound has also been found to have low solubility and poor bioavailability, which can limit its effectiveness in vivo.

Future Directions

There are several future directions for research on 7-Chloro-1-(3-methoxyphenyl)-2-(5-methyl-1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione, including the development of more efficient synthesis methods, the investigation of its potential therapeutic applications in other diseases, and the optimization of its pharmacokinetic properties to improve its efficacy in vivo. Additionally, further studies are needed to fully elucidate the mechanism of action of this compound and its effects on various signaling pathways.

Synthesis Methods

The synthesis of 7-Chloro-1-(3-methoxyphenyl)-2-(5-methyl-1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione involves a multi-step process that begins with the reaction of 3-methoxybenzaldehyde with malononitrile to form a dihydropyrrole intermediate. This intermediate undergoes a cyclization reaction with thiourea to produce a thiadiazole ring. The final step involves the reaction of the thiadiazole intermediate with 7-chloro-4-hydroxychromen-2-one to form this compound.

Scientific Research Applications

7-Chloro-1-(3-methoxyphenyl)-2-(5-methyl-1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione has been extensively studied for its potential therapeutic applications in various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. In cancer research, this compound has been shown to induce cell death in cancer cells by inhibiting the activity of topoisomerase I, an enzyme involved in DNA replication. This compound has also been found to have neuroprotective effects in Alzheimer's and Parkinson's disease by reducing oxidative stress and inflammation.